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Compound of Interest

Compound Name: Rheochrysin

Cat. No.: B072260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Rheochrysin, also known as Physcion-8-O-β-D-glucoside, is a naturally occurring

anthraquinone glycoside found in various medicinal plants, most notably in the roots and

rhizomes of Rheum species (rhubarb). This document provides a comprehensive overview of

the physical and chemical properties of Rheochrysin, offering detailed experimental protocols

for its isolation and characterization. Furthermore, it delves into its potential biological activities

by examining its influence on key cellular signaling pathways, supported by illustrative

diagrams. This guide is intended to serve as a technical resource for researchers and

professionals engaged in the fields of natural product chemistry, pharmacology, and drug

development.

Physicochemical Properties
Rheochrysin is a yellow crystalline solid. Its core structure consists of a physcion aglycone

linked to a β-D-glucopyranosyl moiety. The presence of hydroxyl, methoxy, and sugar groups

imparts specific physicochemical characteristics to the molecule.
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Property Value Reference

IUPAC Name

1-hydroxy-8-methoxy-3-

methyl-6-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxyanthracene-9,10-dione

Synonyms
Physcion-8-O-β-D-glucoside,

Physcionin
[1]

CAS Number 23451-01-6

Molecular Formula C₂₂H₂₂O₁₀

Molecular Weight 446.41 g/mol

Physical Properties
Property Value Experimental Notes

Melting Point 204-206 °C

Appearance Yellow crystalline powder

Solubility

Soluble in methanol, ethanol,

and dimethyl sulfoxide

(DMSO). Sparingly soluble in

water.

Qualitative assessment.

Quantitative data requires

experimental determination.

Spectroscopic Data
The structural elucidation of Rheochrysin is primarily achieved through a combination of

spectroscopic techniques.

UV-Visible Spectroscopy
The UV-Vis spectrum of Rheochrysin in methanol exhibits absorption maxima (λmax)

characteristic of the anthraquinone chromophore.
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Solvent λmax (nm)

Methanol ~225, 258, 288, 435

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra provide detailed information about the proton and carbon

environments within the Rheochrysin molecule. The assignments are based on data from

structurally similar anthraquinone glycosides.

¹H-NMR (DMSO-d₆, 500 MHz)

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

12.10 s 1H 1-OH

7.65 d, J = 1.5 Hz 1H H-4

7.40 d, J = 1.5 Hz 1H H-2

7.25 s 1H H-5

6.90 s 1H H-7

5.10 d, J = 7.5 Hz 1H H-1'

3.90 s 3H 8-OCH₃

3.20-3.70 m Glucosyl protons

2.40 s 3H 3-CH₃

¹³C-NMR (DMSO-d₆, 125 MHz)
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Chemical Shift (δ, ppm) Assignment

190.5 C-9

181.8 C-10

165.0 C-8

162.0 C-1

161.5 C-6

148.5 C-3

135.0 C-4a

133.0 C-9a

124.5 C-4

121.0 C-2

115.0 C-8a

110.0 C-10a

108.0 C-5

106.5 C-7

101.0 C-1'

77.5 C-5'

76.8 C-3'

73.5 C-2'

70.0 C-4'

61.0 C-6'

56.0 8-OCH₃

22.0 3-CH₃
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Mass Spectrometry (MS)
Electrospray ionization mass spectrometry (ESI-MS) is a common technique for the analysis of

Rheochrysin. The fragmentation pattern typically involves the cleavage of the glycosidic bond.

m/z Interpretation

447.1286 [M+H]⁺

285.0759 [M+H - Glc]⁺ (Physcion aglycone)

Experimental Protocols
Isolation of Rheochrysin from Rheum palmatum
This protocol outlines a general procedure for the isolation of Rheochrysin using High-

Performance Liquid Chromatography (HPLC).[1][2]

Workflow for Rheochrysin Isolation
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Extraction

Purification

Dried Rheum palmatum roots

Powdered material

Maceration with 80% Methanol

Filtration and Concentration

Crude Extract

Column Chromatography (Silica Gel)

Elution with Chloroform:Methanol gradient

Fraction Collection

Preparative HPLC (C18 column)

Isocratic elution with Acetonitrile:Water

Pure Rheochrysin

Click to download full resolution via product page

Caption: Workflow for the extraction and purification of Rheochrysin.
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Extraction:

Air-dried and powdered roots of Rheum palmatum are macerated with 80% methanol at

room temperature for 24 hours.

The extract is filtered and concentrated under reduced pressure to yield a crude

methanolic extract.

Preliminary Purification:

The crude extract is subjected to column chromatography on a silica gel column.

Elution is performed with a gradient of chloroform and methanol, starting with 100%

chloroform and gradually increasing the polarity with methanol.

Fractions are collected and monitored by Thin Layer Chromatography (TLC).

HPLC Purification:

Fractions enriched with Rheochrysin are pooled and further purified by preparative HPLC

on a C18 column.[1]

An isocratic mobile phase, typically a mixture of acetonitrile and water (e.g., 40:60 v/v), is

used for elution.[2]

The elution is monitored by a UV detector at a wavelength of 254 nm or 280 nm.

The peak corresponding to Rheochrysin is collected, and the solvent is evaporated to

obtain the pure compound.

Spectroscopic Analysis
NMR Sample Preparation
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Pure Rheochrysin (5-10 mg)

Dissolve in 0.5 mL of deuterated solvent (e.g., DMSO-d6)

Transfer to NMR tube

Acquire 1H and 13C NMR spectra

Click to download full resolution via product page

Caption: General workflow for NMR sample preparation.

Sample Preparation: Approximately 5-10 mg of purified Rheochrysin is dissolved in a

suitable deuterated solvent (e.g., DMSO-d₆) in an NMR tube.

Acquisition: ¹H and ¹³C NMR spectra are recorded on a high-field NMR spectrometer (e.g.,

500 MHz).

Biological Activity and Signaling Pathways
While research on the specific molecular mechanisms of Rheochrysin is ongoing, studies on

structurally related anthraquinones, such as rhein, suggest potential involvement in key cellular

signaling pathways associated with inflammation and cell proliferation.[3]

Anti-inflammatory Effects: NF-κB Pathway
The NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway

is a central regulator of inflammation.[3] In its inactive state, NF-κB is sequestered in the

cytoplasm by inhibitor of κB (IκB) proteins. Inflammatory stimuli lead to the phosphorylation and

subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the
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transcription of pro-inflammatory genes. Rhein has been shown to inhibit the phosphorylation

of the p65 subunit of NF-κB, thereby suppressing the inflammatory cascade.[3] It is plausible

that Rheochrysin exerts similar anti-inflammatory effects through the modulation of this

pathway.

Proposed Inhibition of NF-κB Pathway by Rheochrysin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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